Cas no 2138220-73-0 (5-{(tert-butoxy)carbonylamino}-5,6,7,8-tetrahydroquinoline-3-carboxylic acid)

• Product name: 5-{(tert-butoxy)carbonylamino}-5,6,7,8-tetrahydroquinoline-3-carboxylic acid
• CAS No: 2138220-73-0
• MF: C₁₅H₂₀N₂O₄
• MW: 292.330304145813
• CID: 5610284
• PubChem ID: 165716892

5-{(tert-butoxy)carbonylamino}-5,6,7,8-tetrahydroquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{[(tert-butoxy)carbonyl]amino}-5,6,7,8-tetrahydroquinoline-3-carboxylic acid
• 2138220-73-0
• EN300-843499
• 5-{(tert-butoxy)carbonylamino}-5,6,7,8-tetrahydroquinoline-3-carboxylic acid

• Inchi： 1S/C15H20N2O4/c1-15(2,3)21-14(20)17-12-6-4-5-11-10(12)7-9(8-16-11)13(18)19/h7-8,12H,4-6H2,1-3H3,(H,17,20)(H,18,19)
• InChI Key： PXMUUKPWXCYPNJ-UHFFFAOYSA-N
• SMILES： O(C(NC1C2=CC(C(=O)O)=CN=C2CCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 292.14230712g/mol
• Monoisotopic Mass: 292.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.5Ų
• XLogP3: 1.7

Additional information on 5-{(tert-butoxy)carbonylamino}-5,6,7,8-tetrahydroquinoline-3-carboxylic acid

Introduction to 5-{(tert-butoxy)carbonylamino}-5,6,7,8-tetrahydroquinoline-3-carboxylic acid (CAS No. 2138220-73-0)

5-{(tert-butoxy)carbonylamino}-5,6,7,8-tetrahydroquinoline-3-carboxylic acid (CAS No. 2138220-73-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a promising candidate for various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and potential applications of this compound.

The chemical structure of 5-{(tert-butoxy)carbonylamino}-5,6,7,8-tetrahydroquinoline-3-carboxylic acid is noteworthy for its combination of a quinoline ring and a tert-butoxycarbonyl (Boc) protected amino group. The quinoline ring is a common motif in many bioactive compounds due to its ability to interact with various biological targets. The Boc protecting group is widely used in organic synthesis to temporarily block the reactivity of amino groups, allowing for selective functionalization of other parts of the molecule.

The synthesis of 5-{(tert-butoxy)carbonylamino}-5,6,7,8-tetrahydroquinoline-3-carboxylic acid typically involves several steps. One common approach starts with the preparation of the quinoline scaffold through a variety of methods such as Povarov reactions or cyclizations. The tert-butoxycarbonyl protection can be introduced using di-tert-butyl dicarbonate (Boc₂O) under mild conditions. Subsequent steps may involve functionalization of the carboxylic acid group and deprotection of the Boc group to yield the final product.

Recent studies have highlighted the biological activities of 5-{(tert-butoxy)carbonylamino}-5,6,7,8-tetrahydroquinoline-3-carboxylic acid. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response. Additionally, preliminary data suggest that it may have antiproliferative effects on certain cancer cell lines, making it a potential lead compound for further drug development.

The pharmacokinetic properties of 5-{(tert-butoxy)carbonylamino}-5,6,7,8-tetrahydroquinoline-3-carboxylic acid are also an area of active investigation. Studies have demonstrated that it has favorable solubility and stability characteristics, which are crucial for its potential use as an oral or injectable drug. Moreover, its ability to cross the blood-brain barrier has been explored in preclinical models, indicating its potential utility in treating central nervous system disorders.

In terms of safety and toxicity profiles, initial assessments suggest that 5-{(tert-butoxy)carbonylamino}-5,6,7,8-tetrahydroquinoline-3-carboxylic acid is well tolerated at therapeutic doses. However, comprehensive toxicological studies are ongoing to ensure its safety for long-term use in humans. These studies are essential for advancing the compound through clinical trials and ultimately bringing it to market as a safe and effective therapeutic agent.

The potential applications of 5-{(tert-butoxy)carbonylamino}-5,6,7,8-tetrahydroquinoline-3-carboxylic acid are diverse and promising. Its anti-inflammatory properties make it a candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. The antiproliferative effects observed in cancer cell lines suggest its potential as an anticancer agent. Additionally, its ability to cross the blood-brain barrier opens up possibilities for treating neurological disorders such as Alzheimer's disease and multiple sclerosis.

In conclusion, 5-{(tert-butoxy)carbonylamino}-5,6,7,8-tetrahydroquinoline-3-carboxylic acid (CAS No. 2138220-73-0) is a promising compound with a unique chemical structure and diverse biological activities. Ongoing research continues to uncover its full potential as a therapeutic agent across various medical fields. As more data become available from preclinical and clinical studies, this compound may prove to be a valuable addition to the pharmaceutical arsenal.